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Get Quote

Executive Summary
-methyl-

-hydroxy-ornithine (NMH-Orn) is a rare, non-proteinogenic amino acid that serves as a critical
pharmacophore in two distinct fields: siderophore-mediated drug delivery and enzyme
inhibition. Unlike the ubiquitous hydroxamate siderophores (e.g., fusarinines) which contain an

-acyl-

-hydroxy moiety, NMH-Orn features a basic

-alkyl-

-hydroxylamino side chain. This structural distinction confers unique physicochemical
properties, including resistance to hydrolytic enzymes and specific inhibitory activity against
arginase and nitric oxide synthase (NOS). This guide provides a comprehensive analysis of its
molecular architecture, thermodynamic stability with iron, and synthetic protocols for research
applications.

Molecular Architecture & Chemical Identity[1]
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The defining feature of NMH-Orn is the

-methylhydroxylamine functional group at the

-position. This group is structurally distinct from the hydroxamic acids found in most natural
siderophores, significantly altering its acid-base behavior and coordination chemistry.

Structural Specifications
IUPAC Name: (2S)-2-amino-5-[hydroxy(methyl)amino]pentanoic acid

Molecular Formula:

Molecular Weight: 162.19 g/mol

Stereochemistry: The biologically relevant isomer is L-(S), derived from the L-ornithine

scaffold.

Key Functional Groups:

-Amino acid backbone (Zwitterionic at physiological pH).

-Hydroxylamine (Basic/Nucleophilic).

Nomenclature Distinction (Critical for Researchers)
Researchers often confuse NMH-Orn with

-acetyl-

-hydroxy-ornithine, a common constituent of fungal siderophores like Fusarinine C.

NMH-Orn: Contains a -N(OH)CH

group (Hydroxylamine).

Acetyl-Analog: Contains a -N(OH)COCH

group (Hydroxamate).
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Implication: NMH-Orn is resistant to esterases/amidases that cleave hydroxamates, making

it a stable "Trojan Horse" scaffold.

Physicochemical Parameters
The physicochemical profile of NMH-Orn is dominated by the basicity of the

-nitrogen, which contrasts sharply with the acidic nature of hydroxamates.

Dissociation Constants (pKa)
The ionization state of NMH-Orn is pH-dependent. The values below are synthesized from

experimental data on ornithine and

-methylhydroxylamine analogs.

Functional Group Approximate pKa Ionization State at pH 7.4

-Carboxyl (-COOH) 2.1 - 2.3
Deprotonated (-COO

)

-N-Methylhydroxylamine (-NH

(OH)CH

)

5.96
Mostly Neutral (-N(OH)CH

)

-Amino (-NH

)

9.6 - 9.8
Protonated (-NH

)

Note on Basicity: The

-group has a pKa of ~5.96. At physiological pH (7.4), it exists primarily in the neutral,
unprotonated form (96%), allowing it to participate in metal coordination or nucleophilic
attack without requiring deprotonation.

Solubility & Lipophilicity[2]
Water Solubility: High (>50 mg/mL). The molecule is zwitterionic and highly polar.
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LogP (Octanol/Water): Estimated at -2.5 to -3.0. It is highly hydrophilic and requires active

transport (e.g., via cationic amino acid transporters or siderophore receptors) to cross cell

membranes.

Stability:

Hydrolysis: Highly stable (no amide bond in the side chain).

Oxidation: Susceptible to oxidation by mild oxidants (e.g.,

,

) to form the corresponding nitrone (

). This redox activity is a key consideration in iron chelation studies.

Iron Chelation Thermodynamics
While hydroxamates are the gold standard for Fe(III) binding, NMH-Orn offers a unique

coordination profile. It functions as a bidentate ligand, coordinating via the hydroxylamine

nitrogen and oxygen.

Stability Constants
The stability of the Fe(III) complex is lower than that of tris-hydroxamates (like deferoxamine)

but sufficient for biological interception.

Ligand Type: Bidentate (

-donor).

Coordination Geometry: Octahedral (requires 3 equivalents of NMH-Orn per Fe

).

Formation Constant (

): Estimated ~20–22 for the tris-complex.

Comparison: Deferoxamine (
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).

Implication: NMH-Orn can transfer iron to high-affinity siderophores but may strip iron from

lower-affinity citrate/phosphate complexes.

Redox Instability (The "Fenton" Risk)
Unlike hydroxamates,

-alkylhydroxylamines are redox-active.

Experimental Caution: When using NMH-Orn in iron transport assays, maintain anaerobic
conditions or use rapid kinetics to avoid reduction of Fe(III) to Fe(II), which can trigger Fenton
chemistry and oxidative damage.

Synthesis Protocols
The most robust synthesis avoids direct methylation of hydroxyornithine (which leads to over-

alkylation) and instead uses a reductive amination approach starting from glutamic acid

derivatives.

Protocol: Reductive Amination Route
Objective: Synthesis of protected NMH-Orn from Glutamic Semialdehyde.

Reagents:

Starting Material:

-Boc-L-glutamic acid

-semialdehyde ester.

Amine Source:

-methylhydroxylamine hydrochloride (

).

Reducing Agent: Sodium cyanoborohydride (
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).

Step-by-Step Methodology:

Imine Formation: Dissolve the glutamic semialdehyde derivative (1.0 eq) in dry methanol

containing 1% acetic acid. Add

-methylhydroxylamine HCl (1.2 eq) and stir at 0°C for 30 mins.

Reduction: Add

(1.5 eq) portion-wise. Allow the reaction to warm to room temperature and stir for 4–6 hours.
Mechanism: The intermediate nitrone/imine is reduced to the hydroxylamine.

Quenching: Quench with saturated

and extract with ethyl acetate.

Purification: Silica gel chromatography (eluent:

/MeOH). The product is the

-methyl-

-hydroxy derivative.

Deprotection: Use TFA/DCM (1:1) to remove the Boc group and ester hydrolysis (LiOH) if the

free acid is required.

Synthesis Pathway Diagram[3][4]

N-Boc-Glutamic
Semialdehyde

Nitrone/Imine
Intermediate

 Condensation
(MeOH, AcOH)

N-Methylhydroxylamine
(CH3NHOH) N-Methyl-N-Hydroxy

Ornithine (Protected)

 Hydride Transfer

Reduction
(NaCNBH3)

Click to download full resolution via product page
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Caption: Synthetic route via reductive amination of glutamic semialdehyde, ensuring

regioselective formation of the N-methyl-N-hydroxy moiety.

Biological Applications
Arginase & NOS Inhibition
NMH-Orn is a structural analog of

-hydroxy-L-arginine (NOHA), the intermediate in the conversion of arginine to citrulline and NO.
[1][2]

Mechanism: It binds to the active site of Arginase (Type I and II), coordinating the binuclear

manganese cluster via the hydroxylamine group.

Utility: Used as a tool compound to study the "Arginine Steal" phenomenon in cancer

immunology (where tumors deplete arginine to suppress T-cells).

Siderophore-Drug Conjugates (Trojan Horse)
NMH-Orn is used to build "non-hydrolyzable" siderophore mimics.

Concept: Bacteria uptake the mimic believing it is a natural siderophore.

Advantage: Unlike natural hydroxamates which can be cleaved by periplasmic esterases, the

-alkyl bond in NMH-Orn is stable, ensuring the drug conjugate reaches the cytoplasm intact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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